Cas no 2302023-56-7 (Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate)

• Product Name: Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate
• CAS No: 2302023-56-7
• MF: C₁₃H₁₄FNO₅S
• MW: 315.317366123199
• CID: 6044397
• Update Time: 2025-06-11

Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate

• Inchi： 1S/C13H14FNO5S/c1-4-19-13(16)12-8(2)15(3)11-6-5-9(7-10(11)12)20-21(14,17)18/h5-7H,4H2,1-3H3
• InChI Key： KHAFPFIJALFYDJ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OS(F)(=O)=O)C=C2)C(C(OCC)=O)=C1C

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.2±45.0 °C(Predicted)

Additional information on Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate

Comprehensive Overview of Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 2302023-56-7)

Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 2302023-56-7) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique fluorosulfonyloxy functional group, which enhances its reactivity and utility in synthetic applications. Researchers are increasingly interested in its role as a building block for designing novel bioactive molecules, particularly in the development of small-molecule inhibitors and catalysts.

The structural complexity of Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate makes it a valuable candidate for medicinal chemistry. Its indole core is a common motif in many natural products and drugs, such as serotonin receptor modulators and kinase inhibitors. The addition of the fluorosulfonyloxy group introduces electrophilic reactivity, enabling selective modifications for targeted drug discovery. Recent studies highlight its potential in cancer therapeutics and neurodegenerative disease research, aligning with growing interest in precision medicine.

In agrochemical applications, this compound's heterocyclic framework offers opportunities for developing next-generation pesticides with improved efficacy and environmental safety. The fluorosulfonyl moiety can act as a leaving group in nucleophilic substitution reactions, facilitating the synthesis of derivatives with tailored properties. This aligns with the industry's shift toward sustainable crop protection solutions, a topic frequently searched by stakeholders in green chemistry and agricultural innovation.

From a synthetic perspective, CAS No. 2302023-56-7 is often explored for its versatility in cross-coupling reactions and click chemistry. Its compatibility with palladium-catalyzed transformations makes it attractive for constructing complex molecular architectures. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently inquire about such compounds to accelerate drug discovery pipelines.

The compound's stability and solubility profiles are also subjects of interest. Researchers often search for solvent compatibility and storage conditions of Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate, as these factors critically impact experimental reproducibility. Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its reactivity, a detail emphasized in laboratory safety guidelines.

Emerging trends in AI-driven drug design have further amplified the relevance of this compound. Computational models frequently utilize its structural data to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of derivative molecules. This intersection of cheminformatics and experimental chemistry addresses common search queries about in silico screening and molecular docking.

In summary, Ethyl 5-[(fluorosulfonyl)oxy]-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 2302023-56-7) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, agrochemical development, and material science, reflecting broader scientific priorities like sustainability and precision health. As demand for functionalized indoles grows, this compound is poised to remain a focal point in innovation-driven industries.